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Compound of Interest

Compound Name: 3,4-Difluorobenzoic acid

Cat. No.: B048323 Get Quote

Introduction

3,4-Difluorobenzoic acid is a fluorinated aromatic carboxylic acid that serves as a crucial

building block in various fields of chemical synthesis. Its utility is particularly noted in the

pharmaceutical industry, where the incorporation of fluorine atoms can significantly alter the

biological activity, metabolic stability, and pharmacokinetic properties of drug candidates. It is

also utilized as an intermediate in the synthesis of agrochemicals and advanced materials. This

document provides core information regarding its fundamental chemical properties.

Core Chemical Properties
The fundamental quantitative data for 3,4-Difluorobenzoic acid is summarized below.

Property Value

Molecular Formula C₇H₄F₂O₂[1][2][3][4]

Linear Formula F₂C₆H₃CO₂H[5]

Molecular Weight 158.10 g/mol [5]

CAS Number 455-86-7[1][2][3][6]
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Detailed experimental protocols for the synthesis or analysis of 3,4-Difluorobenzoic acid were

not available within the scope of the initial information retrieval. Such procedures would

typically be found in peer-reviewed scientific literature or detailed chemical synthesis

databases.

Chemical Identity Visualization
The following diagram illustrates the direct relationship between the common name of the

compound and its primary chemical identifiers.

Formula: C₇H₄F₂O₂

Molecular Weight: 158.10 g/molcompound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048323#molecular-weight-and-formula-of-3-4-
difluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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